1-(2,2-Diethoxyethoxy)-2-fluorobenzene

• IUPAC Name: 1-(2,2-diethoxyethoxy)-2-fluorobenzene
• InChI: InChI=1S/C12H17FO3/c1-3-14-12(15-4-2)9-16-11-8-6-5-7-10(11)13/h5-8,12H,3-4,9H2,1-2H3
• InChI Key: QUAGZJIIKHPNPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(COC1=CC=CC=C1F)OCC
• Molecular Formula: C12H17FO3
• DSSTOX Substance ID: DTXSID40724374
• Molecular Weight: 228.26 g/mol
• CAS RN: 1313712-61-6

Description

1-(2,2-Diethoxyethoxy)-2-fluorobenzene, also known as 1-DEFB, is an organofluorine compound that is used as a starting material in organic synthesis. It is a versatile reagent with a wide range of applications, from the synthesis of pharmaceuticals to the development of new materials. The compound has been used in numerous scientific studies, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

Synthesis of Fluorescent Probes

. These dyes are designed for high sensitivity and specificity in fluorescence imaging applications. The compound’s stability and reactivity make it an ideal candidate for creating probes that can be used for live cell imaging and in vivo assays, providing valuable insights into biological processes.

Pharmaceutical Intermediate

. Its chemical structure allows for modifications that can lead to the development of new therapeutic agents. Researchers leverage its properties to synthesize compounds with potential medicinal applications, such as anticancer or antimicrobial drugs.

Material Science

. It can be incorporated into polymers to enhance their characteristics, such as increasing thermal stability or altering electrical conductivity. This has implications for the development of advanced materials for electronics, coatings, and other industrial applications.

Organic Chemistry Research

. It is involved in various chemical reactions and synthesis processes, aiding in the study of reaction mechanisms and the development of new synthetic methodologies. Its versatility in chemical transformations makes it a staple in research laboratories.

Analytical Chemistry

. Its well-defined properties allow for its use in calibrating instruments and validating analytical methods, ensuring accuracy and precision in chemical analysis.

Environmental Studies

. It can be used to track the movement of pollutants or to study the degradation of chemicals in the environment. This helps in understanding the environmental impact of various substances and in developing strategies for pollution control.

Synthesis routes and methods I

Procedure details

A stirred mixture of 2-fluorophenol (1.00 g, 8.92 mmol), 2-bromo-1,1-diethoxyethane (1.75 g, 8.92 mmol), and K2CO3 (1.47 g, 10.7 mmol) in anhydrous DMF (10 mL) was heated at 110° C. overnight. The reaction mixture was poured into ice cold water (15 mL) and extracted with EtOAc (2×100 mL). The EtOAc solution was washed with water (25 mL) and brine (25 mL), dried over anhydrous Na2SO4, filtered, and evaporated to dryness under reduced pressure. The residue was purified by MPLC on silica gel using a mixture of EtOAc and hexane as eluent to give 1-(2,2-diethoxyethoxy)-2-fluorobenzene (1.65 g, 81%) as a viscous liquid. 1H NMR (400 MHz, CDCl3): δ 7.09-6.96 (m, 3H), 6.93-6.87 (m, 1H), 4.85 (t, 1H, J=5.2 Hz), 4.07 (d, 2H, J=5.2 Hz), 3.82-3.74 (m, 2H), 3.69-3.61 (m, 2H), 1.24 (t, 6H, J=7.0 Hz).

Synthesis routes and methods II

Procedure details